Cas no 2803862-25-9 (4-Amino-2-hydroxy-2-methylbutanoic acid hydrochloride)

4-Amino-2-hydroxy-2-methylbutanoic acid hydrochloride is a synthetic amino acid derivative with applications in pharmaceutical and biochemical research. Its hydrochloride salt form enhances solubility and stability, making it suitable for experimental use. The compound features both amino and hydroxyl functional groups, enabling its role as a building block in peptide synthesis or as a precursor in medicinal chemistry. The methyl substitution at the β-position contributes to steric effects, potentially influencing biological activity. This product is typically characterized by high purity, ensuring reproducibility in research settings. Its structural properties may be of interest in studies involving metabolic pathways or neurotransmitter analogs. Proper handling requires adherence to standard laboratory safety protocols for hydrochloride compounds.

4-Amino-2-hydroxy-2-methylbutanoic acid hydrochloride structure

2803862-25-9 structure

Product Name:4-Amino-2-hydroxy-2-methylbutanoic acid hydrochloride

CAS No:2803862-25-9

MF:C₅H₁₂ClNO₃

MW:169.606680870056

CID:6047916

PubChem ID:165672495

Update Time:2025-10-28

4-Amino-2-hydroxy-2-methylbutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2803862-25-9
- EN300-37442027
- 4-amino-2-hydroxy-2-methylbutanoic acid hydrochloride
- 4-Amino-2-hydroxy-2-methylbutanoic acid hydrochloride
- Inchi： 1S/C5H11NO3.ClH/c1-5(9,2-3-6)4(7)8;/h9H,2-3,6H2,1H3,(H,7,8);1H
- InChI Key： KAOHZVQXDNKBRX-UHFFFAOYSA-N
- SMILES： Cl.OC(C(=O)O)(C)CCN

Computed Properties

Exact Mass: 169.0505709g/mol
Monoisotopic Mass: 169.0505709g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 115
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 83.6Å²

4-Amino-2-hydroxy-2-methylbutanoic acid hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-37442027-0.05g	4-amino-2-hydroxy-2-methylbutanoic acid hydrochloride	2803862-25-9	95.0%	0.05g	$319.0	2025-03-16
Enamine	EN300-37442027-0.1g	4-amino-2-hydroxy-2-methylbutanoic acid hydrochloride	2803862-25-9	95.0%	0.1g	$476.0	2025-03-16
Enamine	EN300-37442027-0.25g	4-amino-2-hydroxy-2-methylbutanoic acid hydrochloride	2803862-25-9	95.0%	0.25g	$679.0	2025-03-16
Enamine	EN300-37442027-0.5g	4-amino-2-hydroxy-2-methylbutanoic acid hydrochloride	2803862-25-9	95.0%	0.5g	$1069.0	2025-03-16
Enamine	EN300-37442027-1.0g	4-amino-2-hydroxy-2-methylbutanoic acid hydrochloride	2803862-25-9	95.0%	1.0g	$1371.0	2025-03-16
Enamine	EN300-37442027-2.5g	4-amino-2-hydroxy-2-methylbutanoic acid hydrochloride	2803862-25-9	95.0%	2.5g	$2688.0	2025-03-16
Enamine	EN300-37442027-5.0g	4-amino-2-hydroxy-2-methylbutanoic acid hydrochloride	2803862-25-9	95.0%	5.0g	$3977.0	2025-03-16
Enamine	EN300-37442027-10.0g	4-amino-2-hydroxy-2-methylbutanoic acid hydrochloride	2803862-25-9	95.0%	10.0g	$5897.0	2025-03-16
1PlusChem	1P028UT9-50mg	4-amino-2-hydroxy-2-methylbutanoicacidhydrochloride	2803862-25-9	95%	50mg	$457.00	2024-05-07
1PlusChem	1P028UT9-100mg	4-amino-2-hydroxy-2-methylbutanoicacidhydrochloride	2803862-25-9	95%	100mg	$651.00	2024-05-07

4-Amino-2-hydroxy-2-methylbutanoic acid hydrochloride Related Literature

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Additional information on 4-Amino-2-hydroxy-2-methylbutanoic acid hydrochloride

Recent Advances in the Study of 4-Amino-2-hydroxy-2-methylbutanoic acid hydrochloride (CAS: 2803862-25-9)

4-Amino-2-hydroxy-2-methylbutanoic acid hydrochloride (CAS: 2803862-25-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug development and therapeutic interventions. The compound's hydrochloride salt form enhances its stability and solubility, making it a viable candidate for further pharmacological evaluation.

Recent research has focused on elucidating the synthetic pathways and optimizing the production of 4-Amino-2-hydroxy-2-methylbutanoic acid hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using catalytic asymmetric hydrogenation, which significantly reduces impurities and improves the overall yield. This advancement is crucial for scaling up production to meet the demands of preclinical and clinical studies.

In addition to synthetic improvements, the pharmacological properties of 4-Amino-2-hydroxy-2-methylbutanoic acid hydrochloride have been investigated. Preliminary in vitro studies indicate that the compound exhibits notable activity as a modulator of specific metabolic pathways, particularly those involved in amino acid metabolism. These findings suggest potential applications in treating metabolic disorders, such as hyperammonemia and certain types of aminoacidurias.

Further investigations into the compound's mechanism of action have revealed its interaction with key enzymes in the urea cycle. A 2024 study published in Biochemical Pharmacology highlighted that 4-Amino-2-hydroxy-2-methylbutanoic acid hydrochloride acts as a competitive inhibitor of ornithine transcarbamylase (OTC), an enzyme critical for ammonia detoxification. This discovery opens new avenues for developing targeted therapies for urea cycle disorders.

The safety and toxicological profile of 4-Amino-2-hydroxy-2-methylbutanoic acid hydrochloride have also been assessed in recent preclinical trials. Results from these studies, conducted in rodent models, indicate a favorable safety profile with minimal off-target effects at therapeutic doses. However, further studies are required to evaluate long-term toxicity and potential drug-drug interactions.

In conclusion, 4-Amino-2-hydroxy-2-methylbutanoic acid hydrochloride (CAS: 2803862-25-9) represents a promising compound with diverse therapeutic potential. Ongoing research aims to explore its applications beyond metabolic disorders, including its role in neurodegenerative diseases and cancer therapy. The compound's unique chemical properties and recent advancements in its synthesis and understanding of its mechanisms underscore its importance in contemporary pharmaceutical research.